2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide

• Molecular Formula: C22H26ClN3O3
• Molecular Weight: 415.9 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C22H26ClN3O3/c1-16(2)22(28)26-13-11-25(12-14-26)19-7-5-18(6-8-19)24-21(27)15-29-20-9-3-17(23)4-10-20/h3-10,16H,11-15H2,1-2H3,(H,24,27)
• InChI Key: ZZIHXBCPKPICIJ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl

Description

2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide, also known as CPCA, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been shown to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide is not fully understood. However, it has been suggested that it acts by modulating the activity of various neurotransmitters, such as serotonin, dopamine, and norepinephrine. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein involved in the growth and survival of neurons. Moreover, 2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has been shown to increase the levels of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter that plays a key role in the regulation of anxiety and depression.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has been shown to exhibit a wide range of biological activities. However, there are also some limitations associated with its use in lab experiments. For example, it has poor water solubility, which can make it difficult to administer in vivo. Moreover, its potential toxicity and side effects need to be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several future directions for the research on 2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases. Another area of interest is its potential use as an antidepressant and anxiolytic agent. Moreover, further studies are needed to elucidate its exact mechanism of action and to evaluate its potential toxicity and side effects. Finally, the development of more water-soluble derivatives of 2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide may improve its pharmacokinetic properties and increase its potential for clinical use.
Conclusion:
In conclusion, 2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide is a promising chemical compound that has been extensively studied for its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent and to evaluate its safety and efficacy.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide involves the reaction of 4-chlorophenol with 4-isobutyryl-1-piperazinecarboxylic acid, followed by the coupling of the resulting intermediate with 4-aminophenylacetic acid. The final product is obtained after purification by recrystallization.

Scientific Research Applications

2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various fields. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. It has also been investigated for its potential use as an antidepressant and anxiolytic agent. Moreover, 2-(4-chlorophenoxy)-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]acetamide has been shown to have a protective effect against neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.